Cas no 1355004-82-8 (3-ethoxy-N-methylspiro[3.5]nonan-1-amine)

• Product Name: 3-ethoxy-N-methylspiro[3.5]nonan-1-amine
• CAS No: 1355004-82-8
• MF: C₁₂H₂₃NO
• MW: 197.32
• CID: 5189029
• PubChem ID: 54595228
• Update Time: 2026-03-05

3-ethoxy-N-methylspiro[3.5]nonan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-ethoxy-N-methylspiro[3.5]nonan-1-amine

• Inchi： 1S/C12H23NO/c1-3-14-11-9-10(13-2)12(11)7-5-4-6-8-12/h10-11,13H,3-9H2,1-2H3
• InChI Key： NXIYSFLIKCOGGU-UHFFFAOYSA-N
• SMILES： C1(NC)C2(CCCCC2)C(OCC)C1

Additional information on 3-ethoxy-N-methylspiro[3.5]nonan-1-amine

Comprehensive Overview of 3-ethoxy-N-methylspiro[3.5]nonan-1-amine (CAS No. 1355004-82-8)

The compound 3-ethoxy-N-methylspiro[3.5]nonan-1-amine (CAS No. 1355004-82-8) is a structurally unique molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its spirocyclic framework and ethoxy substitution make it a valuable scaffold for designing novel bioactive molecules. Researchers are particularly interested in its potential applications in central nervous system (CNS) therapeutics, given its structural resemblance to other amine-containing pharmacophores.

One of the most frequently searched questions about this compound revolves around its synthetic routes and mechanism of action. Current studies suggest that the spiro[3.5]nonane core contributes to enhanced metabolic stability, a critical factor in drug development. The N-methyl and ethoxy functional groups further modulate its lipophilicity and blood-brain barrier permeability, making it a candidate for neuropharmacology research.

In the context of AI-driven drug discovery, 3-ethoxy-N-methylspiro[3.5]nonan-1-amine has been flagged as a promising lead compound due to its 3D structural complexity. Computational models predict high target selectivity, aligning with trends in personalized medicine. This aligns with the growing demand for small-molecule modulators of G-protein-coupled receptors (GPCRs), a hot topic in biotech forums and academic literature.

The spectroscopic characterization of this compound, including NMR and mass spectrometry data, is another area of interest for analytical chemists. Its fragmentation patterns and chromatographic behavior are often compared to related spirocyclic amines, a niche but rapidly expanding category in chemical databases.

From a green chemistry perspective, the sustainability of synthesizing 1355004-82-8 is under scrutiny. Recent publications highlight catalyst-free approaches and solvent optimization strategies, reflecting broader industry shifts toward eco-friendly synthesis. These developments resonate with ESG (Environmental, Social, and Governance) priorities in pharmaceutical manufacturing.

Interestingly, patent filings reveal that derivatives of 3-ethoxy-N-methylspiro[3.5]nonan-1-amine are being explored for non-addictive analgesic properties, addressing the global opioid crisis. This positions the compound at the intersection of public health and innovative pharmacology—a recurring theme in FDA fast-track discussions.

For computational chemists, the molecular docking potential of this scaffold against neurological targets like sigma receptors or dopamine transporters is a key focus. Such studies often appear in QSAR (Quantitative Structure-Activity Relationship) analyses, a trending topic in cheminformatics communities.

In summary, CAS No. 1355004-82-8 represents a multifaceted research tool bridging organic synthesis, drug design, and molecular modeling. Its versatility ensures continued relevance across high-impact journals and industry pipelines, cementing its status as a benchmark compound in modern medicinal chemistry.